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Compound of Interest

Compound Name: Pigment Yellow 176

Cat. No.: B570959 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the lightfastness properties of Pigment
Yellow 176 (PY 176) against established industry standards and alternative yellow pigments.

The information presented herein is crucial for applications where color stability and longevity

are paramount, such as in the formulation of coatings, inks, and plastics, as well as in

specialized fields like drug development where excipient color stability can be indicative of

product integrity.

Comparative Lightfastness of Selected Yellow
Pigments
The following table summarizes the lightfastness ratings of Pigment Yellow 176 in comparison

to other commonly used yellow pigments. The data is compiled from publicly available technical

data sheets and industry publications. Lightfastness is predominantly reported on the Blue

Wool Scale (BWS) per ISO 105-B02, where a rating of 1 indicates very poor lightfastness and 8

indicates excellent lightfastness. For the ASTM D4303 standard, ratings are categorized from I

(Excellent) to V (Very Poor).
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Pigment
Name

C.I. Name
Chemical
Class

Blue Wool
Scale
(BWS)
Rating

ASTM
Lightfastne
ss Rating

Key
Characteris
tics

Pigment

Yellow 176
21103 Disazo 6-7 I - II

Good

lightfastness,

high

transparency,

and good

solvent

resistance.[1]

[2][3]

Pigment

Yellow 13
21100 Diarylide 5-6 II

Good

general-

purpose

pigment, but

PY 176 offers

superior

lightfastness

and heat

stability.[1]

Pigment

Yellow 74
11741 Monoazo 6-7 I

Excellent

lightfastness,

opaque,

commonly

used in

industrial and

architectural

coatings.

Pigment

Yellow 151

13980 Benzimidazol

one

7-8 I Excellent

lightfastness

and heat

stability,

suitable for

demanding
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applications

including

automotive

coatings.[4]

Pigment

Yellow 154
11781

Benzimidazol

one
7-8 I

Excellent

lightfastness

and weather

resistance,

often used as

a standard for

high-

performance

yellow

pigments.[5]

Pigment

Yellow 83
21108 Diarylide 5-6 II

Good color

strength but

moderate

lightfastness,

particularly in

tints.[5]

Note: The lightfastness of a pigment can vary depending on the concentration, the medium in

which it is dispersed, and the presence of other components in the formulation.

Experimental Protocols for Lightfastness Testing
While specific, publicly available experimental data with detailed color change measurements

(ΔE*ab) for Pigment Yellow 176 is limited, the following are generalized protocols based on

the principal industry standards for evaluating pigment lightfastness.

ASTM D4303: Standard Test Methods for Lightfastness
of Colorants Used in Artists' Materials
This standard describes several methods to simulate the effects of indoor illumination on

pigments. The primary methods involve exposure to natural daylight filtered through glass or to

artificial light sources like xenon-arc or fluorescent lamps.[6][7]
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Key Steps:

Specimen Preparation: The pigment is dispersed in a specific vehicle (e.g., acrylic, oil) and

applied uniformly to a substrate. A portion of each specimen is masked to serve as an

unexposed reference.

Exposure Conditions:

Method A (Natural Daylight): Specimens are exposed to natural daylight filtered through a

single pane of window glass at a specific angle and orientation.[6][7]

Method C (Xenon-Arc): Specimens are placed in a controlled environment chamber and

exposed to a xenon-arc lamp that simulates the spectral distribution of daylight through

window glass.[6][7] Controlled parameters include irradiance, temperature, and humidity.

Duration of Exposure: Exposure continues until a specific total radiant exposure is achieved

or until a reference material (e.g., Blue Wool Scale) reaches a certain level of fading.

Evaluation: The color difference (ΔE*ab) between the exposed and unexposed portions of

the specimen is measured using a spectrophotometer. The lightfastness category is then

assigned based on the magnitude of this color change.[6]

ISO 105-B02: Textiles — Tests for colour fastness — Part
B02: Colour fastness to artificial light: Xenon arc fading
lamp test
This international standard is widely used across industries to assess the lightfastness of

colored materials, including pigments.

Key Steps:

Specimen and Reference Preparation: The test specimen and a set of Blue Wool references

are mounted on a card. A portion of each is covered.[8]

Exposure: The mounted specimens and references are exposed to a filtered xenon-arc lamp

under controlled conditions of temperature and humidity.[8][9]
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Evaluation: The fading of the test specimen is visually compared to the fading of the Blue

Wool references. The lightfastness rating is the number of the Blue Wool reference that

shows a similar degree of fading.[10]

Experimental Workflow for Lightfastness Validation
The following diagram illustrates a generalized workflow for validating the lightfastness of a

pigment according to industry standards.
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1. Preparation

2. Exposure

3. Analysis & Reporting

Pigment Dispersion in Vehicle

Specimen Application on Substrate

Masking of Specimen (Control)

Select Standard (ASTM D4303 / ISO 105-B02)

Controlled Exposure (Xenon-Arc or Natural Daylight)

Simultaneous Exposure of Blue Wool References

Measure Color Change (ΔE*ab) vs. ControlCompare Fading to Blue Wool Scale

Assign Lightfastness Rating (ASTM or BWS)

Generate Test Report

Click to download full resolution via product page

Generalized workflow for pigment lightfastness validation.
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Conclusion
Pigment Yellow 176 demonstrates good to very good lightfastness, with a Blue Wool Scale

rating typically in the range of 6-7, corresponding to an ASTM lightfastness category of I to II.[2]

[3] This makes it a suitable candidate for applications requiring long-term color stability. Its

performance is superior to older diarylide yellows like Pigment Yellow 13.[1] For applications

demanding the highest level of lightfastness, benzimidazolone yellows such as PY 151 and PY

154, which consistently rate at 7-8 on the Blue Wool Scale, may be considered as alternatives.

[4][5]

It is imperative for researchers and formulators to conduct their own lightfastness testing based

on the specific end-use application and substrate to ensure that the chosen pigment meets the

required performance criteria. The standardized protocols outlined in ASTM D4303 and ISO

105-B02 provide a robust framework for such evaluations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Validating the Lightfastness of Pigment Yellow 176
Against Industry Standards]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b570959#validating-the-lightfastness-of-pigment-
yellow-176-against-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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